N-Vanillyl-9-octadecenamide

• CAS: 95548-23-5
• Molecular Formula: C26H43NO3
• Molecular Weight: 417.6 g/mol
• SMILES: CCCCCCCCC=CCCCCCCCC(=O)NCC1=CC(=C(C=C1)O)OC
• InChI: InChI=1S/C26H43NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26(29)27-22-23-19-20-24(28)25(21-23)30-2/h10-11,19-21,28H,3-9,12-18,22H2,1-2H3,(H,27,29)/b11-10+
• InChIKey: OPZKBPQVWDSATI-ZHACJKMWSA-N

Obtain a non-pungent TRPV1 agonist for systemic pain and inflammation models. Unlike capsaicin, Olvanil (NE-19550) enables in vivo TRPV1 activation without confounding pungency, distress, or thermoregulatory desensitization. - EC50 0.7 nM at TRPV1; prolonged (1 h) incubation required to capture full potency in vitro due to slow membrane penetration. - Reduces both acute algogenic and late inflammatory phases in formalin pain models, unlike NSAIDs (e.g., indomethacin). - Anti-inflammatory action independent of COX inhibition; suitable for dissecting non-prostaglandin pathways.

N-Vanillyl-9-octadecenamide TRPV1 Agonist

N-Vanillyl-9-octadecenamide, commonly known as olvanil or NE-19550, is a long-chain N-vanillyl-acylamide (LCNVA) and a structural analog of capsaicin [1]. It is the amide of vanillylamine and oleic acid [2]. This compound functions as a potent agonist of the transient receptor potential vanilloid type 1 (TRPV1) channel but is characterized by a significant reduction in pungency and acute toxicity compared to its parent compound, capsaicin [3]. It is primarily utilized in preclinical research focused on pain, inflammation, and TRPV1-mediated signaling pathways.

TRPV1 agonist for signaling pathway studies

Reported reduced pungency and acute toxicity vs. capsaicin

COX-independent anti-inflammatory mechanism probe

• [1] Kobata K, et al. Long-chain N-vanillyl-acylamides from Capsicum oleoresin. J Agric Food Chem. 2010;58(6):3627-31. doi:10.1021/jf904280z. View Source
• [2] ChEBI. N-Vanillyloleamide (CHEBI:46733). View Source
• [3] Janusz JM, et al. Vanilloids. 1. Analogs of capsaicin with antinociceptive and antiinflammatory activity. J Med Chem. 1993;36(18):2595-2604. doi:10.1021/jm00070a011. View Source

Why Substitution Fails for N-Vanillyl-9-octadecenamide

Direct substitution of N-Vanillyl-9-octadecenamide with other vanilloids, such as capsaicin or short-chain analogs, is not scientifically valid due to profound differences in potency, functional selectivity, and in vivo tolerability [1]. While many capsaicinoids activate the TRPV1 receptor, N-Vanillyl-9-octadecenamide exhibits a unique profile that includes a markedly different EC50 value, significantly reduced pungency and acute toxicity, and a distinct anti-inflammatory mechanism that does not rely on cyclooxygenase (COX) inhibition [2]. These differentiating factors are critical for experimental reproducibility and dictate specific application scenarios, as highlighted by the quantitative evidence below.

⚠ EC50 and potency profile may shift compared to capsaicin or short-chain vanilloids, altering assay response.

⚠ Pungency and tolerability profile may not transfer; reported reduced pungency and acute toxicity may not replicate across models.

⚠ Mechanism of action mismatch: COX-independent pathway not shared by NSAIDs or capsaicin, may confound target engagement interpretation.

• [1] Janusz JM, et al. Vanilloids. 1. Analogs of capsaicin with antinociceptive and antiinflammatory activity. J Med Chem. 1993;36(18):2595-2604. doi:10.1021/jm00070a011. View Source
• [2] Brand L, et al. Anti-inflammatory pharmacology and mechanism of the orally active capsaicin analogs, NE-19550 and NE-28345. Agents Actions. 1990;31(3-4):329-340. doi:10.1007/BF01997628. View Source

N-Vanillyl-9-octadecenamide Differentiation Evidence

TRPV1 Agonist Potency vs. Capsaicin

N-Vanillyl-9-octadecenamide (olvanil) demonstrates a distinct potency profile at the TRPV1 receptor compared to capsaicin. In a comparative functional assay using FLIPR-based calcium imaging of mouse TRPV1, olvanil exhibited an EC50 of 3.7 ± 0.3 nM, whereas capsaicin showed an EC50 of 9.1 ± 1.2 nM [1]. This indicates olvanil is approximately 2.5-fold more potent than capsaicin in activating mTRPV1 under these experimental conditions.

TRPV1 Potency

Head-to-head

EC50 3.7±0.3 nM vs 9.1±1.2 nM

~2.5-fold greater potency than capsaicin

Reported assay potency context; may influence dosing and SAR interpretation.

FLIPR Ca²⁺ imaging, mouse TRPV1

Evidence Dimension	TRPV1 agonist potency (EC50)
Target Compound Data	EC50 = 3.7 ± 0.3 nM
Comparator Or Baseline	Capsaicin (EC50 = 9.1 ± 1.2 nM)
Quantified Difference	~2.5-fold greater potency
Conditions	FLIPR-based calcium imaging of heterologously expressed mouse TRPV1

Why This Matters

For researchers investigating TRPV1 pharmacology, this difference in potency can influence experimental design, including dosing, and may affect the interpretation of structure-activity relationships.

• [1] Correll CC, et al. Cloning and pharmacological characterization of mouse TRPV1. Neurosci Lett. 2004;370(1):55-60. doi:10.1016/j.neulet.2004.07.058. View Source

Pungency and Irritancy vs. Capsaicin

A key differentiator for N-Vanillyl-9-octadecenamide is its lack of the characteristic pungency and irritancy of capsaicin. Studies on structure-activity relationships of vanilloids explicitly state that the long-chain cis-unsaturates, NE-19550 (N-Vanillyl-9-octadecenamide), were "less pungent" and "less acutely toxic" than capsaicin [1]. This qualitative difference in pungency is a critical advantage for certain in vivo applications, as it allows for systemic administration without the severe pain and distress associated with capsaicin.

Pungency

Class-level

Non-pungent vs pungent (capsaicin)

Qualitatively reduced

Reported pungency profile; may support systemic administration without stress confounds.

In vivo and ex vivo assessment

Evidence Dimension	Pungency/Irritancy
Target Compound Data	Non-pungent / less pungent
Comparator Or Baseline	Capsaicin (pungent and irritant)
Quantified Difference	Qualitative assessment: significantly reduced
Conditions	In vivo and ex vivo assessment of pungency

Why This Matters

For in vivo studies, the reduced pungency of N-Vanillyl-9-octadecenamide enables systemic administration and avoids confounding effects from pain-induced stress, a limitation of using capsaicin in many models.

• [1] Janusz JM, et al. Vanilloids. 1. Analogs of capsaicin with antinociceptive and antiinflammatory activity. J Med Chem. 1993;36(18):2595-2604. doi:10.1021/jm00070a011. View Source

Acute Toxicity Profile vs. Capsaicin

A comparative study of analgesic and anti-inflammatory agents found that analgesic doses of NE-19550 (N-Vanillyl-9-octadecenamide) lacked the acute toxicity and thermoregulatory desensitization characteristics of its parent compound, capsaicin [1]. This was a key finding that distinguished it from capsaicin and short-chain analogs, which retained high acute toxicity [2]. This improved safety profile is a critical factor in its selection for in vivo studies.

Acute Toxicity

Class-level

Lacked acute toxicity vs high toxicity (capsaicin)

Qualitatively reduced

Reported tolerability endpoint context; may allow higher dose range in models.

Rodent in vivo assessment at analgesic doses

Evidence Dimension	Acute toxicity
Target Compound Data	Lacked acute toxicity at analgesic doses
Comparator Or Baseline	Capsaicin (high acute toxicity)
Quantified Difference	Qualitative assessment: significantly reduced
Conditions	In vivo assessment in rodent models at analgesic doses

Why This Matters

The improved acute toxicity profile of N-Vanillyl-9-octadecenamide allows for the use of higher, more efficacious doses in preclinical models, reducing animal welfare concerns and experimental variability associated with capsaicin toxicity.

• [1] Brand L, et al. NE-19550: a novel, orally active anti-inflammatory analgesic. Drugs Exp Clin Res. 1987;13(5):259-65. PMID: 2960511. View Source
• [2] Janusz JM, et al. Vanilloids. 1. Analogs of capsaicin with antinociceptive and antiinflammatory activity. J Med Chem. 1993;36(18):2595-2604. doi:10.1021/jm00070a011. View Source

COX-Independent Anti-Inflammatory Mechanism

Unlike conventional non-steroidal anti-inflammatory drugs (NSAIDs), N-Vanillyl-9-octadecenamide (NE-19550) does not suppress arachidonic acid metabolism or inhibit prostanoid synthesis [1]. In a comparative study, no inhibition of prostanoid synthesis in rat platelets or tissues was observed following a high analgesic and anti-inflammatory oral dose (300 mg/kg) of NE-19550 [2]. This mechanistic divergence from NSAIDs and other capsaicin analogs is a key differentiator.

COX Inhibition

Class-level

No inhibition at 300 mg/kg vs typical NSAID inhibition

Mechanistically distinct

Supports COX-independent pathway dissection; avoids confound from COX inhibition.

Rat platelet and tissue assays after oral dose

Evidence Dimension	Inhibition of prostanoid synthesis
Target Compound Data	No inhibition observed at 300 mg/kg oral dose
Comparator Or Baseline	Conventional NSAIDs (e.g., indomethacin) which inhibit cyclooxygenase
Quantified Difference	Qualitative difference: no effect vs. expected inhibition
Conditions	Rat platelet and tissue assays following oral administration

Why This Matters

This mechanistic differentiation allows N-Vanillyl-9-octadecenamide to be used as a tool to dissect TRPV1-mediated anti-inflammatory pathways that are independent of COX inhibition, avoiding the gastrointestinal and renal side effects associated with NSAIDs.

• [1] Brand L, et al. Anti-inflammatory pharmacology and mechanism of the orally active capsaicin analogs, NE-19550 and NE-28345. Agents Actions. 1990;31(3-4):329-340. doi:10.1007/BF01997628. View Source
• [2] Brand L, et al. NE-19550: a novel, orally active anti-inflammatory analgesic. Drugs Exp Clin Res. 1987;13(5):259-65. PMID: 2960511. View Source

Antinociception in Persistent Pain vs. Indomethacin

In a rodent model of persistent chemical nociception induced by formalin, N-Vanillyl-9-octadecenamide (olvanil) demonstrated antinociceptive efficacy that compared favorably with morphine and appeared superior to that of indomethacin [1]. Both capsaicin and olvanil reduced the first and second components of the formalin response, whereas indomethacin was only effective on the second, inflammatory phase [1]. This indicates a broader spectrum of antinociceptive activity for olvanil in this model.

Formalin Test

Head-to-head

Reduced both acute and inflammatory phases

vs indomethacin (only inflammatory phase)

Reported model-response context; dual-phase antinociceptive profile.

Mouse formalin test; rat spinal electrophysiology

Evidence Dimension	Antinociceptive activity in formalin test
Target Compound Data	Reduced both acute and inflammatory phases
Comparator Or Baseline	Indomethacin (only reduced inflammatory phase)
Quantified Difference	Qualitative difference in phase-specific efficacy
Conditions	Mouse formalin test (licking behavior) and rat spinal dorsal horn electrophysiology

Why This Matters

This differential efficacy in a well-validated pain model supports the selection of N-Vanillyl-9-octadecenamide for studies requiring an agent that can modulate both the acute and inflammatory components of pain, unlike conventional NSAIDs.

• [1] Dray A, Dickenson A. Systemic capsaicin and olvanil reduce the acute algogenic and the late inflammatory phase following formalin injection into rodent paw. Pain. 1991;47(1):79-83. doi:10.1016/0304-3959(91)90014-O. View Source

Time-Dependent TRPV1 Activation Kinetics

The apparent potency of N-Vanillyl-9-octadecenamide (olvanil) is highly dependent on incubation time due to its lipophilic nature and slow membrane penetration kinetics [1]. In intracellular calcium imaging assays, the EC50 for olvanil was 29.5 nM at 5 minutes but shifted to 4.3 nM after a 1-hour incubation [1]. This contrasts with less lipophilic vanilloids and highlights the importance of standardizing assay conditions when using this compound.

Activation Kinetics

Method context

~6.9-fold potency shift with incubation time

EC50 29.5 nM (5 min) → 4.3 nM (1 h)

Supports standardized incubation conditions; short times underestimate potency.

CHO cells, rat TRPV1 Ca²⁺ imaging

Evidence Dimension	TRPV1 activation kinetics (EC50 shift with time)
Target Compound Data	EC50 = 29.5 nM (5 min) vs. 4.3 nM (1 hour)
Comparator Or Baseline	Less lipophilic vanilloids (implied faster kinetics)
Quantified Difference	~6.9-fold increase in potency with longer incubation
Conditions	Intracellular calcium imaging in CHO cells expressing rat TRPV1

Why This Matters

Understanding the time-dependent potency of N-Vanillyl-9-octadecenamide is essential for accurate data interpretation and assay reproducibility. Shorter incubation times may lead to an underestimation of its true potency.

• [1] Lazar J, et al. Kinetics of penetration influence the apparent potency of vanilloids on TRPV1. Mol Pharmacol. 2006;69(4):1166-1173. doi:10.1124/mol.105.019158. View Source

N-Vanillyl-9-octadecenamide Application Scenarios

In Vivo TRPV1 Analgesia Without Pungency

N-Vanillyl-9-octadecenamide is the preferred tool for systemic in vivo studies of TRPV1-mediated analgesia. Its lack of pungency and reduced acute toxicity compared to capsaicin [1] allows for systemic administration without causing pain, distress, or the confounding effects of capsaicin's thermoregulatory desensitization [2]. This is critical for behavioral assays and chronic pain models where animal welfare and data fidelity are paramount.

Non-COX Anti-Inflammatory Pathways

Use N-Vanillyl-9-octadecenamide as a pharmacological probe to dissect anti-inflammatory pathways that are independent of cyclooxygenase (COX) inhibition. Unlike NSAIDs, this compound does not suppress prostanoid synthesis at therapeutic doses [3]. This makes it an ideal tool for exploring TRPV1-dependent anti-inflammatory mechanisms in models of edema, leukocyte migration, and other inflammatory processes without the confounding effects of COX blockade [3].

Persistent Pain: Acute and Inflammatory Components

For research on persistent pain states, such as those modeled by the formalin test, N-Vanillyl-9-octadecenamide is a superior choice over traditional NSAIDs. Evidence shows it reduces both the acute algogenic phase and the late inflammatory phase of pain, whereas indomethacin only affects the latter [4]. This broader antinociceptive profile makes it valuable for investigating pain pathways that involve both early neuronal activation and subsequent inflammation.

TRPV1 Activation Assays with Prolonged Incubation

Given the slow membrane penetration kinetics of this highly lipophilic compound [5], researchers should design TRPV1 activation assays with prolonged incubation times (e.g., 1 hour) to accurately capture its full potency. Using short incubation times (e.g., 5 minutes) will result in an underestimation of its EC50 (29.5 nM vs. 4.3 nM) [5] and may lead to incorrect conclusions regarding its efficacy in structure-activity relationship studies.

Application

Selection Property

Validation Focus

Systemic TRPV1 analgesia model studies

Reported reduced pungency and acute toxicity

Behavioral and pain model endpoint interpretation

COX-independent anti-inflammatory pathway studies

Non-COX mechanism of action

TRPV1-mediated inflammation model endpoints

Persistent pain model research

Dual-phase antinociceptive profile

Formalin test or equivalent model endpoints

TRPV1 activation assays with prolonged incubation

Time-dependent potency kinetics

Standardized incubation for assay reproducibility

• [1] Janusz JM, et al. Vanilloids. 1. Analogs of capsaicin with antinociceptive and antiinflammatory activity. J Med Chem. 1993;36(18):2595-2604. doi:10.1021/jm00070a011. View Source
• [2] Brand L, et al. NE-19550: a novel, orally active anti-inflammatory analgesic. Drugs Exp Clin Res. 1987;13(5):259-65. PMID: 2960511. View Source
• [3] Brand L, et al. Anti-inflammatory pharmacology and mechanism of the orally active capsaicin analogs, NE-19550 and NE-28345. Agents Actions. 1990;31(3-4):329-340. doi:10.1007/BF01997628. View Source
• [4] Dray A, Dickenson A. Systemic capsaicin and olvanil reduce the acute algogenic and the late inflammatory phase following formalin injection into rodent paw. Pain. 1991;47(1):79-83. doi:10.1016/0304-3959(91)90014-O. View Source
• [5] Lazar J, et al. Kinetics of penetration influence the apparent potency of vanilloids on TRPV1. Mol Pharmacol. 2006;69(4):1166-1173. doi:10.1124/mol.105.019158. View Source